CPCA Category 1 Potency Classification
The EMA Appendix 1 Revision 6 (September 2024) classifies N-nitroso-maprotiline as CPCA Category 1 with an acceptable intake (AI) of 18 ng/day, derived from positive in vivo mutagenicity data [1]. This places it in the most potent regulatory tier alongside N-nitroso-nortriptyline (also Category 1, AI = 18 ng/day), but markedly below the AI limits of N-nitroso-sertraline (Category 2, AI = 100 ng/day), N-nitroso-fluoxetine (AI = 100 ng/day), and four orders of magnitude more stringent than N-nitroso-diclofenac (AI = 78,000 ng/day) which is controlled under SAR/read-across [1][2]. The 18 ng/day AI equates to approximately 0.059 nmol/day on a molar basis, reflecting exceptionally high intrinsic carcinogenic potency per molecule [3].
| Evidence Dimension | Regulatory Acceptable Intake (AI) and CPCA Potency Category |
|---|---|
| Target Compound Data | N-Nitroso Maprotiline: CPCA Category 1, AI = 18 ng/day (EMA Rev. 6, 2024) |
| Comparator Or Baseline | N-Nitroso-Nortriptyline: Category 1, 18 ng/day; N-Nitroso-Sertraline: Category 2, 100 ng/day; N-Nitroso-Fluoxetine: 100 ng/day; N-Nitroso-Diclofenac: 78,000 ng/day |
| Quantified Difference | Equally stringent as NNORT (1×); 5.6× more stringent than NSERT and N-nitroso-fluoxetine; 4,333× more stringent than N-nitroso-diclofenac |
| Conditions | EMA regulatory AI limits derived using CPCA methodology based on in vivo mutagenicity (TGR) data; limits published in EMA/393815/2024 Rev. 6 Appendix 1 |
Why This Matters
The 18 ng/day AI forces analytical methods to achieve an LOQ ≤ 18 ng/g in drug product, which is technically more demanding than methods for Category ≥2 NDSRIs with 100+ ng/day limits, making procurement of the authentic reference standard essential for validated quantification at sub-ppm levels.
- [1] EMA. EMA/393815/2024 Rev. 6 — Appendix 1: Acceptable Intakes Established for N-Nitrosamines. September 2024. View Source
- [2] Mérieux NutriSciences / Chelab Laboratories. #NitrosaminesAlert: Further revision of Appendix 1 EMA/393815/2024/Rev. 6. LinkedIn Post, September 2024. View Source
- [3] Schlingemann J, et al. The Use of Molar-Based Safety Limits for N-Nitrosamines. AAPS PharmSciTech. Discussion on Nitrosamines.usp.org, 2023. View Source
